2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile

• IUPAC Name: 2-amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• InChI: InChI=1S/C7H4ClN5/c8-5-4-3(1-9)2-11-6(4)13-7(10)12-5/h2H,(H3,10,11,12,13)
• InChI Key: VFKWCSCTCYYFAU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N1)N=C(N=C2Cl)N)C#N
• Molecular Formula: C7H4ClN5
• DSSTOX Substance ID: DTXSID30559293
• Molecular Weight: 193.59 g/mol
• CAS RN: 124738-81-4

Description

2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile is an important pharmaceutical intermediate. It is widely used in the synthesis of many pharmaceutical intermediates at home and abroad. It is also the scaffold for many commercially available drugs.

Synthesis Analysis

An improved seven-step synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine from dimethyl malonate with 31% overall yield is described. The procedure is operationally simple and practical for the synthesis of the 4-chloro-7H-pyrrolo[2,3-d]pyrimidine building block.

Molecular Structure Analysis

The molecular formula of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile is C6H5ClN4. The InChI Key is VIVLSUIQHWGALQ-UHFFFAOYSA-N.

Chemical Reactions Analysis

The method is based on the Ullmann condensation of 2-chloro-3-cyano-5-nitropyridine with 2-amino-pyridine 1-oxides, followed by intramolecular cyclization of the resulting 2-(3-cyano-5-nitro-2-pyridylamino)pyridine 1-oxides with phosphorous trichloride.

Physical And Chemical Properties Analysis

The Assay (HPLC) of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile is >96.0%.

Scientific Research Applications

Synthesis of Pyrrolopyrimidines

One significant application of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile is in the synthesis of various pyrrolopyrimidines. Research has shown that derivatives of pyrrolo[2,3-d]pyrimidines can be synthesized through various reactions and modifications, leading to the creation of novel compounds with potential applications in different fields. For example, 5-amino-7-methyl-2-phenyl-7H-pyrrolo[2,3-d]-pyrimidine-6-carbonitrile and other derivatives have been synthesized through cyclization and alkylation processes (Dong-Min Kim† and A. A. Santilli, 1971).

Fungicidal Properties

There is evidence indicating that derivatives of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile have fungicidal properties. This is particularly notable in the synthesis of methyl esters of 5-amino-4-(substituted amino)pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, which have shown potential in this area (S. Tumkevičius, A. Urbonas, P. Vainilavicius, 2000).

Antimicrobial and Antitumor Applications

Certain pyrrolo[2,3-d]pyrimidine derivatives synthesized from 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile have shown promise as antimicrobial and antitumor agents. For instance, compounds synthesized from related chemical structures have demonstrated inhibitory activity against leukemia, as well as significant antibacterial activity against various bacterial strains (A. Taher, A. Helwa, 2012).

Synthesis of Novel Compounds

The versatile nature of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile allows for the synthesis of a wide range of novel compounds. Researchers have utilized it to create new pyrrolopyrimidine derivatives with various potential applications in medicinal chemistry and other scientific fields (K. Hilmy, 2002).

Mechanism of Action

Focal adhesion kinase (FAK) is an intracellular non-receptor tyrosine kinase responsible for the development of various tumor types. Two series of 2,4-disubstituted-7H-pyrrolo[2,3-d]pyrimidine derivatives were designed and synthesized on the base of structure-based design strategy.

Future Directions

The future directions of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile could be in the development of new potent inhibitors. These inhibitors could be used in the treatment of various tumor types.

Q & A

Q1: What is the significance of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile in the context of nucleoside synthesis?

A1: 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile serves as a versatile building block for synthesizing various nucleoside analogs, including cadeguomycin, ara-cadeguomycin, and 2′-deoxycadeguomycin []. Its structure allows for the attachment of different sugar moieties, leading to the creation of diverse nucleoside structures. This is crucial for exploring the structure-activity relationship of these analogs and their potential as therapeutic agents.

Q2: Can you describe the key steps involved in using 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile for nucleoside synthesis, as described in the paper?

A2: The paper outlines a method where the sodium salt of 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile is reacted with a protected sugar chloride []. This reaction forms a glycosidic bond, linking the aglycone (2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile) with the sugar moiety. Subsequent deprotection steps then yield the desired nucleoside analog. This approach allows for the stereospecific synthesis of various nucleoside analogs by simply changing the protected sugar chloride used in the glycosylation step [].